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Introduction

Rolicyprine, also known as Rolicypram and designated by the code EX 4883, is a compound

that has been classified as an antidepressant. This technical guide provides a comprehensive

overview of the available pharmacological information on Rolicyprine, with a focus on its

mechanism of action, and available preclinical data. Due to the limited availability of detailed

public data, this document summarizes the established classifications and provides context

within its therapeutic class.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Rolicyprine is provided in Table 1.

Table 1: Chemical and Physical Properties of Rolicyprine

Property Value Reference

Chemical Formula C₁₄H₁₆N₂O₂ [1][2]

Molecular Weight 244.29 g/mol [1][2]

Synonyms Rolicypram, EX 4883 [2]

Therapeutic Class Antidepressant
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Pharmacodynamics: Mechanism of Action
Rolicyprine is classified as a Monoamine Oxidase Inhibitor (MAOI). Monoamine oxidases are

a family of enzymes responsible for the degradation of monoamine neurotransmitters, such as

serotonin, norepinephrine, and dopamine, in the synaptic cleft. By inhibiting these enzymes,

MAOIs increase the concentration of these neurotransmitters in the brain, which is believed to

be the primary mechanism underlying their antidepressant effects.

There are two main isoforms of monoamine oxidase: MAO-A and MAO-B. While the specific

inhibitory profile of Rolicyprine against these isoforms is not detailed in the readily available

literature, the therapeutic efficacy of MAOIs in depression is primarily associated with the

inhibition of MAO-A.

Signaling Pathway of Monoamine Oxidase Inhibition
The following diagram illustrates the general signaling pathway affected by monoamine oxidase

inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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